Cas no 1361584-11-3 (3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361584-11-3
• MF: C₁₂H₇Cl₄NO
• MW: 323.002079248428
• CID: 4793588
• Update Time: 2025-05-23

3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl4NO/c1-18-7-4-10(15)12(17-5-7)6-2-8(13)11(16)9(14)3-6/h2-5H,1H3
• InChI Key： FVIRJEAMHBMESZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 5
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine

3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine

3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine, also known by its CAS number 1361584-11-3, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The molecule features a pyridine ring substituted with chlorine and methoxy groups at specific positions, along with a trichlorophenyl group attached at the 2-position of the pyridine ring.

The synthesis of 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine involves a series of carefully controlled reactions, including nucleophilic substitution and coupling reactions. The presence of multiple chlorine atoms in the molecule contributes to its high stability and reactivity under certain conditions. Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic devices due to its unique electronic properties.

One of the most intriguing aspects of CAS 1361584-11-3 is its ability to act as a precursor in the synthesis of more complex trichlorophenylpyridine derivatives. These derivatives have shown promise in applications ranging from drug discovery to the development of novel pesticides. For instance, researchers have recently explored the use of these compounds in creating bioactive molecules that target specific enzymes involved in metabolic disorders.

In terms of structural characterization, 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into the molecular geometry and intermolecular interactions that govern its physical properties.

Furthermore, computational chemistry methods have been employed to predict the electronic properties and reactivity of this compound under various conditions. These computational studies have been instrumental in guiding experimental efforts aimed at optimizing its synthesis and exploring its potential applications.

Despite its complex structure, CAS 1361584-11-3 is relatively stable under normal conditions, making it suitable for storage and transportation. However, care must be taken during handling to avoid exposure to strong oxidizing agents or extreme temperatures that could lead to decomposition.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing trichlorophenylpyridine derivatives like this compound. Researchers are increasingly focusing on catalytic processes that minimize waste and reduce environmental impact while maintaining high yields.

In conclusion, 3-Chloro-5-methoxy-2-(3,4,5-trichlorophenyl)pyridine (CAS 1361584-11-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in areas such as materials science, pharmacology, and agrochemistry.